(3Z)-3-{[(2-hydroxyethyl)amino]methylidene}pyrrolidine-2,5-dione

• Molecular Formula: C7H10N2O3
• Molecular Weight: 170.17 g/mol
• IUPAC Name: (3Z)-3-[(2-hydroxyethylamino)methylidene]pyrrolidine-2,5-dione
• InChI: InChI=1S/C7H10N2O3/c10-2-1-8-4-5-3-6(11)9-7(5)12/h4,8,10H,1-3H2,(H,9,11,12)/b5-4-
• InChI Key: NXBMOCHKTGNRRD-PLNGDYQASA-N
• Isomeric SMILES: C1/C(=C/NCCO)/C(=O)NC1=O
• Canonical SMILES: C1C(=CNCCO)C(=O)NC1=O

Description

3-{(Z)-1-[(2-HYDROXYETHYL)AMINO]METHYLIDENE}-1H-PYRROLE-2,5(4H)-DIONE is a complex organic compound with a unique structure that includes a pyrrole ring and a hydroxyethylamino group

Preparation Methods

The synthesis of 3-{(Z)-1-[(2-HYDROXYETHYL)AMINO]METHYLIDENE}-1H-PYRROLE-2,5(4H)-DIONE typically involves multiple steps, starting from readily available starting materials. The synthetic route often includes the formation of the pyrrole ring followed by the introduction of the hydroxyethylamino group. Reaction conditions such as temperature, solvent, and catalysts are carefully controlled to achieve high yields and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions and continuous flow processes to ensure consistency and efficiency .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions. Common reagents and conditions used in these reactions include acidic or basic environments, specific temperatures, and solvents.

Scientific Research Applications

3-{(Z)-1-[(2-HYDROXYETHYL)AMINO]METHYLIDENE}-1H-PYRROLE-2,5(4H)-DIONE has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{(Z)-1-[(2-HYDROXYETHYL)AMINO]METHYLIDENE}-1H-PYRROLE-2,5(4H)-DIONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

When compared to similar compounds, 3-{(Z)-1-[(2-HYDROXYETHYL)AMINO]METHYLIDENE}-1H-PYRROLE-2,5(4H)-DIONE stands out due to its unique structure and properties. Similar compounds include other pyrrole derivatives and hydroxyethylamino-containing molecules. The uniqueness of this compound lies in its specific combination of functional groups and the resulting chemical and biological activities .